5-[(2-bromo-4-ethylphenoxy)methyl]-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(2-bromo-4-ethylphenoxy)methyl]-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H14BrN3O4/c1-2-11-3-8-15(14(18)9-11)24-10-16-19-17(20-25-16)12-4-6-13(7-5-12)21(22)23/h3-9H,2,10H2,1H3
• InChI Key: FSJLRADZQZKGIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C17H14BrN3O4
• Molecular Weight: 404.2 g/mol

Description

The compound “5-[(2-bromo-4-ethylphenoxy)methyl]-3-(4-nitrophenyl)-1,2,4-oxadiazole” is an organic compound that contains several functional groups. These include a bromo group, an ethyl group, a phenoxy group, a nitro group, and an oxadiazole ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The compound would likely have a planar structure due to the presence of the oxadiazole ring, with the various functional groups adding to the complexity of the structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution reactions due to the presence of the phenyl rings, and nucleophilic substitution reactions due to the presence of the bromo group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the presence of the bromo and nitro groups could increase the compound’s reactivity, while the presence of the ethyl and phenoxy groups could influence its solubility.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “5-[(2-bromo-4-ethylphenoxy)methyl]-3-(4-nitrophenyl)-1,2,4-oxadiazole” would require appropriate safety measures. The compound could potentially be hazardous due to the presence of the bromo and nitro groups, which are associated with toxicity and reactivity.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.